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Compound Focus: Indatraline hydrochloride

CAS No.: 96850-13-4

Cat. No.: S530604

Get Quote

The table below summarizes the key stability information and handling precautions for Indatraline

hydrochloride.

Aspect Details

Recommended Storage
(Powder)

-20°C, tightly sealed, in a cool, well-ventilated area [1]

Recommended Storage
(Solution)

-80°C [1]

Other Storage Guidance Desiccate at room temperature (as per one supplier) [2]

Chemical Stability Stable under recommended storage conditions [1]

Incompatible Materials Strong acids, strong alkalis, strong oxidizing agents, strong reducing
agents [1]

Hazardous Decomposition May emit toxic fumes under fire conditions [1]

Key Precautions Avoid dust formation, avoid inhalation, avoid contact with skin and eyes,

use only in well-ventilated areas [1]

Frequently Asked Questions (FAQs)
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Q1: Why are such low storage temperatures recommended for Indatraline solutions? The provided

sources do not specify the exact degradation pathway. However, general stability principles indicate that low

temperatures drastically slow down chemical reactions like hydrolysis and oxidation, which can degrade the

active compound. Storing solutions at -80°C essentially pauses these processes, preserving the integrity of

the molecule for future use [3].

Q2: What are the signs that my Indatraline sample may have degraded? While the sources do not list

specific visual signs for Indatraline, you should generally look for:

Change in Appearance: A shift in color or the formation of a precipitate in a solution could indicate
decomposition.

Loss of Potency: The most reliable way to check for degradation is through analytical techniques
like HPLC to confirm purity, which should be ≥98% as per the supplier's specification [2]. A decrease

in purity suggests the compound has broken down.

Q3: I need to design a stability study for a formulation containing Indatraline. What conditions should

I use? For formal drug product stability studies, you should follow ICH guidelines. The specific conditions

depend on the intended market's climatic zone. The following table outlines standard conditions for hot and

humid climates (Zone IV) [3] [4]:

Study Type Storage Condition
Minimum Time Period at
Submission

Typical Testing Frequency
(Months)

Long-Term 30°C ± 2°C / 65% ±

5% RH

12 months 0, 3, 6, 9, 12, 18, 24, then

annually

Accelerated 40°C ± 2°C / 75% ±

5% RH

6 months 0, 3, 6

Troubleshooting Common Issues

Problem: Suspected sample degradation after improper storage.

Action: Immediately cease using the sample for critical experiments. The definitive step is to re-
analyze the sample using validated analytical methods (e.g., HPLC, LC-MS) and compare the
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results, particularly purity and the presence of new peaks (degradants), against a freshly prepared

standard or the certificate of analysis [3].

Problem: Spill of Indatraline powder.

Action: Wear appropriate personal protective equipment (PPE). Carefully absorb the spill with a
suitable liquid-binding material (e.g., diatomite, universal binder). Decontaminate surfaces by
scrubbing with alcohol. Dispose of all contaminated material as hazardous waste according to your

institution's regulations [1].

Experimental Protocol: Initiating a Stability Study

For researchers needing to generate their own stability data for Indatraline or a formulation containing it,

here is a high-level workflow based on ICH Q1A(R2) guidelines [3]:

Define Study Objective & Protocol

Select Product Batches

Charge Samples into Stability Chambers

Withdraw & Test at Predefined Intervals

Analyze Data & Establish Shelf Life
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Define Protocol: Create a detailed stability study protocol specifying the objective, batch selection,

analytical methods, testing parameters (e.g., assay, related substances, physical properties), and
acceptance criteria [3].

Select Batches: Use at least three primary batches of the drug product that are of the same quality
as the material intended for the market [3].

Charge Samples: Place the samples in the stability chambers set to the required long-term and
accelerated conditions (as shown in the FAQ table above) [3] [4].

Withdraw and Test: Remove samples from the chambers at predetermined time points (e.g., 0, 3, 6,
9, 12 months) and perform a full battery of tests against the specifications [3].

Analyze and Report: Evaluate the data for any significant changes or trends. A significant change at
the accelerated condition (e.g., 5% change in assay) may require additional testing at an intermediate

condition (30°C ± 2°C / 65% ± 5% RH) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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